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Compound of Interest

Compound Name: 2-(4-Bromophenyl)piperazine

Cat. No.: B012445 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of 2-(4-
Bromophenyl)piperazine. The following procedures are designed to ensure the safety of

laboratory personnel and to provide a clear, step-by-step guide for its use and disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for 2-(4-Bromophenyl)piperazine is not readily

available, data from closely related compounds, such as 1-(4-Bromophenyl)piperazine and

piperazine derivatives, indicate that this compound should be handled as a hazardous

substance. The primary hazards include potential irritation to the skin, eyes, and respiratory

system.[1][2][3]
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Data Point Value Source

Molecular Formula C10H13BrN2 [3][4]

Molecular Weight 241.13 g/mol [4]

Appearance White solid [3]

Solubility
Soluble in organic solvents,

less soluble in water
[3]

Recommended Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to minimize exposure.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EN166 or OSHA

29 CFR 1910.133 are

required.[5] A face shield

should be worn over safety

goggles when there is a risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended for short-term

protection. For prolonged

contact, consult the glove

manufacturer's resistance

guide. Gloves should be

inspected before use and

disposed of properly after

handling.[4]

Body Protection Laboratory Coat

A flame-retardant and

antistatic protective laboratory

coat should be worn to prevent

skin contact.

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

in an area with inadequate

ventilation or when dusts are

generated.[5]

Operational Plan: Step-by-Step Handling Procedures
Adherence to the following experimental protocol is crucial for safe handling.

Preparation:
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Work Area Setup: All handling of 2-(4-Bromophenyl)piperazine should be conducted in a

well-ventilated chemical fume hood.[6][7] The work surface should be clean and uncluttered.

Donning PPE: Before handling the compound, ensure all required PPE is donned correctly.

Weighing: Weigh the compound in a ventilated enclosure to minimize inhalation of any dust

particles.

Handling and Use:

Dissolving: If preparing a solution, add the solvent to the vial containing the compound and

gently swirl to dissolve.

Transfer: Use a clean pipette or syringe for transferring solutions.

General Conduct: Do not eat, drink, or smoke in the handling area.[6][7] Avoid direct contact

with the compound.

Post-Handling:

Decontamination: Thoroughly wash hands with soap and water after handling is complete.[6]

Equipment Cleaning: Clean all glassware and equipment used during the procedure.

Work Area Cleaning: Clean the work area to remove any potential contamination.

Emergency Procedures
In the event of accidental exposure or a spill, follow these procedures immediately.
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Incident Emergency Protocol

Eye Contact

Immediately flush the eyes with copious

amounts of running water for at least 15

minutes, holding the eyelids apart.[6] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[4] Remove contaminated

clothing and wash it before reuse.[1] If irritation

persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen.[1] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[4] Never give anything by mouth to an

unconscious person.[1][4] Seek immediate

medical attention.

Spill

For small spills, sweep up the solid material,

avoiding dust generation, and place it in a

suitable, labeled container for disposal.[5] For

larger spills, evacuate the area and follow

institutional emergency procedures.

Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.

Waste Collection:

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing

paper, in a designated and clearly labeled hazardous waste container.[8]

Liquid Waste: Collect all liquid waste containing 2-(4-Bromophenyl)piperazine in a

separate, sealed, and properly labeled container.[8]
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Waste Segregation:

Keep halogenated and non-halogenated waste streams separate.

Aqueous waste should be segregated from organic solvent waste.

Disposal:

All waste must be handled and disposed of in accordance with local, state, and federal

regulations.

Contact your institution's environmental health and safety department for specific disposal

guidelines.

Visual Workflow for Safe Handling
The following diagram outlines the key steps and decision points for the safe handling of 2-(4-
Bromophenyl)piperazine, from preparation to disposal.
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Workflow for Safe Handling of 2-(4-Bromophenyl)piperazine
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Caption: Safe handling workflow from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.capotchem.cn/doc/msds_66698-28-0.do
https://pim-resources.coleparmer.com/sds/92270.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13160_msds.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F512325.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Piperazin_2_one_d6.pdf
https://www.benchchem.com/product/b012445#personal-protective-equipment-for-handling-2-4-bromophenyl-piperazine
https://www.benchchem.com/product/b012445#personal-protective-equipment-for-handling-2-4-bromophenyl-piperazine
https://www.benchchem.com/product/b012445#personal-protective-equipment-for-handling-2-4-bromophenyl-piperazine
https://www.benchchem.com/product/b012445#personal-protective-equipment-for-handling-2-4-bromophenyl-piperazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b012445?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

